3-(4-{5-[(Propan-2-yl)sulfanyl]-1H-tetrazol-1-yl}phenoxy)propan-1-ol

• CAS No.: 669055-88-3
• Molecular Formula: C13H18N4O2S
• Molecular Weight: 294.38 g/mol
• IUPAC Name: 3-[4-(5-propan-2-ylsulfanyltetrazol-1-yl)phenoxy]propan-1-ol
• InChI: InChI=1S/C13H18N4O2S/c1-10(2)20-13-14-15-16-17(13)11-4-6-12(7-5-11)19-9-3-8-18/h4-7,10,18H,3,8-9H2,1-2H3
• InChI Key: GSKRPRYBUNCGDR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=NN=NN1C2=CC=C(C=C2)OCCCO

Description

3-(4-{5-[(Propan-2-yl)sulfanyl]-1H-tetrazol-1-yl}phenoxy)propan-1-ol is a useful research compound. Its molecular formula is C13H18N4O2S and its molecular weight is 294.38 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

400 mg of 4-(5-isopropylsulfanyl-tetrazol-1-yl)-phenol, 471 mg of bromopropanol, 473 mg of potassium carbonate and 10 mg of potassium iodide are stirred for 15 hours at reflux in 10 ml of acetone. The reaction mixture is filtered and concentrated. The residue is taken up in ethyl acetate, washed with water and concentrated. Purification over silica gel yields 3-[4-(5-isopropylsulfanyl-tetrazol-1-yl)-phenoxy]-propan-1-ol. 1H-NMR (CDCl3) 300 MHz: 1.50 (d, 6H), 2.09 (m, 2H), 3.90 (t, 2H), 4.12 (m, 1H), 4.19 (t, 2H), 7.03 (d, 2H), 7.43 (d, 2H)